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Compound of Interest

Compound Name: 2,2,3,3-Tetramethylbutane

Cat. No.: B1293380

In the intricate world of pharmaceutical synthesis and drug development, the ability to
selectively mask and unmask reactive functional groups is paramount. Among the arsenal of
protecting groups available to the modern chemist, the tert-butoxycarbonyl (Boc) group stands
out for its robustness, ease of introduction, and facile, orthogonal cleavage. At the heart of this
critical chemical technology lies tert-butyl carbamate (CAS No: 4248-19-5), a stable, crystalline
solid that serves as a fundamental building block and a key reagent in its own right.[1][2]

This technical guide provides an in-depth exploration of tert-butyl carbamate, tailored for
researchers, scientists, and drug development professionals. We will delve into its core
physicochemical properties, synthesis, and its pivotal role in the Boc protection of amines—a
reaction that has become indispensable in peptide synthesis, medicinal chemistry, and the
broader field of organic synthesis.[1][3] This guide moves beyond a simple recitation of facts to
explain the underlying principles and causality that make tert-butyl carbamate and the Boc
group a tool of choice for chemists worldwide.

Core Physicochemical Properties

A thorough understanding of a reagent's physical and chemical properties is critical for its
effective use in the laboratory. The key properties of tert-butyl carbamate are summarized
below.
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Property Value Source(s)

CAS Number 4248-19-5 [1]14]

Molecular Formula CsH11:NO:2 [1]

Molecular Weight 117.15 g/mol [1]
White to slightly yellow

Appearance , [1][5]
crystalline powder/needles

Melting Point 105-108 °C [1][6]

Boiling Point 218.95 °C (estimated) [1107]
Soluble in methylene chloride,

N chloroform, and alcohols.

Solubility ] ) [11051[7]
Slightly soluble in water and
petroleum ether.

pKa 13.59 + 0.50 (Predicted) [1]

Flash Point 82.4 °C [1107]

Synthesis of tert-Butyl Carbamate

While commercially available, understanding the synthesis of tert-butyl carbamate provides

valuable insight into its chemical nature. One of the most efficient and common laboratory-

scale methods involves the reaction of a tertiary alcohol, such as tert-butanol, with sodium

cyanate in the presence of a strong acid like trifluoroacetic acid.[8][9]

The underlying mechanism proceeds through several key steps:

o Protonation of Cyanate: The strong acid protonates sodium cyanate to generate isocyanic

acid (HNCO).[9]

o Formation of the tert-Butyl Cation: Concurrently, the acid protonates the hydroxyl group of

tert-butanol, which then departs as water to form the relatively stable tert-butyl carbocation.

[9]
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» Nucleophilic Attack: The isocyanic acid then acts as a nucleophile, attacking the tert-butyl
cation to form the desired tert-butyl carbamate.

This one-step procedure is significantly simpler and safer than older, multi-step methods and is
applicable to a range of primary, secondary, and tertiary alcohols.[8]

The Cornerstone Application: Boc Protection of
Amines

The primary utility of tert-butyl carbamate and its derivatives in drug development lies in their
role as a source for the tert-butoxycarbonyl (Boc) protecting group for amines.[1][2] Amines are
nucleophilic and basic, and their unprotected presence can interfere with a wide array of
synthetic transformations. Converting an amine to a carbamate temporarily masks this
reactivity, allowing other parts of the molecule to be modified selectively.[10]

The Boc group is particularly favored due to its ideal balance of stability and lability:

 Stability: It is robust and stable under a wide range of basic, nucleophilic, and reductive
conditions.[9][11]

o Facile Cleavage: Despite its stability, it can be readily and cleanly removed under acidic
conditions (e.g., with trifluoroacetic acid), which generates gaseous byproducts (isobutylene
and carbon dioxide), simplifying purification.[3][12][13]

While tert-butyl carbamate itself can be used in some amination reactions, the most common
reagent for introducing the Boc group is di-tert-butyl dicarbonate (Boc20).[11][14] The reaction
involves the nucleophilic attack of the amine on one of the carbonyl carbons of Bocz0.

Mechanism of Boc Protection of an Amine

The following diagram illustrates the generally accepted mechanism for the Boc protection of a
primary amine using di-tert-butyl dicarbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


http://www.orgsyn.org/demo.aspx?prep=CV5P0162
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_tert_Butyl_Carbamate.pdf
https://www.chemimpex.com/products/31379
https://www.organic-chemistry.org/protectivegroups/
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_tert_Butyl_Carbamate_from_tert_Butanol.pdf
https://www.organic-chemistry.org/protectivegroups/amino/boc-amino.htm
https://www.masterorganicchemistry.com/2018/06/07/protecting-groups-for-amines-carbamates/
https://reagents.acsgcipr.org/reagent-guides/boc-deprotection/
https://www.chemistrysteps.com/boc-protecting-groups-for-amines/
https://www.organic-chemistry.org/protectivegroups/amino/boc-amino.htm
https://www.rsc.org/suppdata/c9/nj/c9nj00885c/c9nj00885c1.pdf
https://www.benchchem.com/product/b1293380?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Sources

. benchchem.com [benchchem.com]

. chemimpex.com [chemimpex.com]

. masterorganicchemistry.com [masterorganicchemistry.com]
. chemicalbook.com [chemicalbook.com]

. tert-Butyl carbamate | 4248-19-5 [chemicalbook.com]

. assets.thermofisher.com [assets.thermofisher.com]

. chembk.com [chembk.com]

. Organic Syntheses Procedure [orgsyn.org]

°
(] [e0] ~ (o)) )] EaN w N -

. benchchem.com [benchchem.com]

e 10. Protective Groups [organic-chemistry.org]

e 11. Boc-Protected Amino Groups [organic-chemistry.org]

e 12. BOC Deprotection - Wordpress [reagents.acsgcipr.org]

e 13. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
e 14, rsc.org [rsc.org]

 To cite this document: BenchChem. [Introduction: The Unassuming Workhorse of Amine
Protection]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293380#cas-number-594-82-1-chemical-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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